Cas no 1502569-72-3 (ethyl 2-(1-methylcyclopentyl)aminopropanoate)

• Product Name: ethyl 2-(1-methylcyclopentyl)aminopropanoate
• CAS No: 1502569-72-3
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 6268341
• PubChem ID: 61721493
• Update Time: 2025-06-30

ethyl 2-(1-methylcyclopentyl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(1-methylcyclopentyl)aminopropanoate
• 1502569-72-3
• EN300-2076378
• AKOS010990714
• ethyl 2-[(1-methylcyclopentyl)amino]propanoate

• Inchi： 1S/C11H21NO2/c1-4-14-10(13)9(2)12-11(3)7-5-6-8-11/h9,12H,4-8H2,1-3H3
• InChI Key： IYUVLAHWKVYYPS-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)NC1(C)CCCC1)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl 2-(1-methylcyclopentyl)aminopropanoate

Comprehensive Analysis of Ethyl 2-(1-Methylcyclopentyl)Aminopropanoate (CAS No. 1502569-72-3): Properties, Applications, and Industry Trends

The chemical compound ethyl 2-(1-methylcyclopentyl)aminopropanoate (CAS No. 1502569-72-3) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and specialty chemicals. As researchers and industry professionals seek innovative solutions for drug development and sustainable chemistry, this compound stands out for its versatile reactivity and functional group compatibility. With the rise of green chemistry and AI-driven molecular design, understanding the characteristics of 1502569-72-3 becomes increasingly relevant.

Structurally, ethyl 2-(1-methylcyclopentyl)aminopropanoate features an ester-linked ethyl group and a sterically hindered 1-methylcyclopentyl moiety, which contributes to its stability and selectivity in synthetic pathways. This molecular architecture aligns with current trends in fragment-based drug discovery, where modular building blocks are prized for their ability to optimize pharmacokinetic properties. The compound’s CAS number 1502569-72-3 serves as a critical identifier in regulatory and commercial databases, ensuring traceability in global supply chains.

In pharmaceutical research, ethyl 2-(1-methylcyclopentyl)aminopropanoate is explored as a precursor for chiral intermediates, particularly in the synthesis of bioactive molecules targeting neurological and metabolic disorders. Its compatibility with enzymatic catalysis and flow chemistry techniques addresses the growing demand for scalable and environmentally benign processes. Recent publications highlight its role in peptide mimetics, a hot topic in drug development due to their high specificity and lower toxicity profiles.

The agrochemical sector also benefits from derivatives of CAS 1502569-72-3, where its structural motifs are incorporated into crop protection agents with improved biodegradability. As sustainability becomes a priority, the compound’s potential to reduce ecological footprints aligns with ESG (Environmental, Social, and Governance) goals in chemical manufacturing. Industry forums frequently discuss its utility in precision agriculture, a field driven by AI and IoT technologies.

From a commercial perspective, suppliers of ethyl 2-(1-methylcyclopentyl)aminopropanoate emphasize its high purity (>98%) and compliance with REACH and FDA guidelines. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to validate its quality, a critical factor for buyers in regulated markets. The compound’s patent landscape is another area of interest, with several applications pending for its use in biodegradable polymers and cosmetic formulations.

Emerging trends like circular economy and digital twins in chemistry further elevate the relevance of 1502569-72-3. Computational models predict its utility in carbon capture materials, while lab-scale studies explore its role in bio-based solvents. These applications resonate with search queries such as "sustainable chemical alternatives" and "high-value fine chemicals," reflecting broader market demands.

In conclusion, ethyl 2-(1-methylcyclopentyl)aminopropanoate (CAS No. 1502569-72-3) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from life sciences to green technology—position it as a compound of enduring significance. As research continues to unlock its potential, stakeholders across industries are advised to monitor developments closely, particularly in AI-augmented synthesis and regulatory advancements.